![molecular formula C11H15BrN2O2S B581809 1-(5-Bromopyridin-3-ylsulfonyl)azepane CAS No. 1282261-07-7](/img/structure/B581809.png)
1-(5-Bromopyridin-3-ylsulfonyl)azepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-Bromopyridin-3-ylsulfonyl)azepane, also known as BPSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BPSA is a heterocyclic compound that belongs to the azepane family. It is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and chloroform.
Mechanism of Action
The mechanism of action of 1-(5-Bromopyridin-3-ylsulfonyl)azepane is not fully understood. However, it has been proposed that this compound interacts with specific targets in cells, leading to the modulation of various cellular processes such as cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that this compound has anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(5-Bromopyridin-3-ylsulfonyl)azepane is its versatility in various scientific research fields. This compound has been used as a tool compound in chemical biology and as a potential drug candidate in medicinal chemistry. However, one of the limitations of this compound is its low solubility in water, which can limit its applications in certain experimental settings.
Future Directions
There are several future directions for the study of 1-(5-Bromopyridin-3-ylsulfonyl)azepane. One potential direction is the development of this compound-based chemical probes for the study of biological systems. Another potential direction is the optimization of the synthesis of this compound to improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 1-(5-Bromopyridin-3-ylsulfonyl)azepane involves the reaction between 5-bromopyridine-3-sulfonyl chloride and 1-azepanamine. The reaction is carried out in the presence of a base such as triethylamine and an organic solvent such as dichloromethane. The product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-(5-Bromopyridin-3-ylsulfonyl)azepane has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and chemical biology. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases. In materials science, this compound has been studied for its potential applications in the development of organic semiconductors and optoelectronic devices. In chemical biology, this compound has been studied for its potential applications in the development of chemical probes for the study of biological systems.
properties
IUPAC Name |
1-(5-bromopyridin-3-yl)sulfonylazepane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2O2S/c12-10-7-11(9-13-8-10)17(15,16)14-5-3-1-2-4-6-14/h7-9H,1-6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLUHPJYGJUCVEY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC(=CN=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.